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Compound of Interest

Compound Name: Clofop

Cat. No.: B1669213

Essential Safety and Handling Guide for Clofop

This guide provides immediate safety, operational, and disposal information for laboratory
professionals handling Clofop. Adherence to these procedures is critical for ensuring personal
safety and maintaining a secure research environment.

Chemical and Physical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical
properties of a substance. The following tables summarize the available data for Clofop and its
derivative, Clofop-isobutyl.

Table 1: Physical and Chemical Properties of Clofop

Property Value Source
CAS Number 26129-32-8 [1]
Molecular Formula C15H13ClO4 [1]
Molecular Weight 292.71 g/mol [1][2]
Appearance Solid (assumed) [3]

Table 2: Physical and Chemical Properties of Clofop-isobutyl
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Property Value Source
CAS Number 51337-71-4

Molecular Formula C19H21ClOa4

Appearance Solid (assumed)

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when
handling Clofop. The following PPE should be worn at all times in the laboratory.

Table 3: Recommended Personal Protective Equipment (PPE) for Handling Clofop

PPE
Body Part . Standard Source
Recommendation

Tightly fitting safet
i J Y EN 166 (EU) or

Eyes/Face oggles with side-
y gogg NIOSH (US)

shields

Fire/flame resistant
and impervious

Skin clothing; Chemical-
resistant gloves (e.g.,

nitrile)

Full-face respirator if
) exposure limits are
Respiratory ) ] NIOSH approved
exceeded or if dust is

generated

Acute Toxicity Data

Understanding the acute toxicity of a chemical is crucial for risk assessment. The following
tables provide available acute toxicity data for Clofop and related compounds. It is important to
note that specific LDso and LCso data for Clofop is limited.
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Table 4: Acute Toxicity of Clofop-isobutyl

Hazard Hazard . .
Pictogram Signal Word Source
Category Statement
Acute toxicity — H302 (Harmful if Exclamation )
Warning
category 4 swallowed) Mark GHSO07

Table 5: Acute Toxicity of Clodinafop-propargy! (A related aryloxyphenoxypropionic herbicide)

Study Type Results Toxicity Category Source

LDso = 1392 mg/kg
Acute Oral - Rat (males), 2271 mg/kg 3

(females)

Acute Dermal - Rat,

) LDso > 2000 mg/kg 3
Rabbit
Acute Inhalation - Rat LCso > 2.3 mg/L 4
Primary Eye Irritation - ] o

) Slightly eye irritant 3
Rabbit
Primary Skin Irritation o

i Non-irritant 4
- Rabbit
Dermal Sensitization - ) - ) -
Skin sensitizer Skin sensitizer

Rat

LDso (Lethal Dose, 50%) is the amount of a substance that, when administered all at once,
causes the death of 50% of a group of test animals. LCso (Lethal Concentration, 50%) is the
concentration of a chemical in the air or water that kills 50% of the test animals with a single
exposure.

Occupational Exposure Limits (OELS)

As of the latest review, specific occupational exposure limits (OELS) for Clofop have not been
established by major regulatory bodies. In the absence of defined OELs, it is imperative to
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handle Clofop with a high degree of caution and to utilize engineering controls and personal
protective equipment to minimize any potential exposure.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Clofop is essential for laboratory safety. The following
protocol outlines the key steps from preparation to post-handling cleanup.

Experimental Workflow for Safe Handling of Clofop
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Workflow for Safe Handling of Clofop

Preparation

Review SDS

Don PPE

Prepare Workspace

Proceed to Handling

dling

Weigh Clofop in Fume Hood

Transfer and Use

Proceed to Cleanup

Cleanup & Disposal

Decontaminate Surfaces

i

Dispose of Waste

i

Doff PPE

i

Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of Clofop in a laboratory setting.
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Experimental Protocols

1. Preparation:

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
Clofop to understand its hazards and safety precautions.

» Don Personal Protective Equipment (PPE): Wear all PPE as specified in Table 3. Ensure
gloves are inspected for any damage before use.

o Prepare Workspace: Work should be conducted in a designated area, preferably within a
chemical fume hood to minimize inhalation exposure. Ensure that an emergency eyewash
station and safety shower are accessible. Prepare all necessary equipment and materials
before handling the compound.

2. Handling:

e Weighing: If working with powdered Clofop, weigh the required amount in a fume hood to
prevent the generation of dust. If a fume hood is not available, wear a dust mask and
surround the weighing area with wetted paper towels to contain any particles.

o Transfer and Use: Use appropriate tools such as spatulas or powder funnels to transfer
Clofop. Avoid direct contact with skin and eyes.

3. Post-Handling:

o Decontamination: After handling, decontaminate all surfaces and equipment that may have
come into contact with Clofop using an appropriate cleaning agent.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items, such as gloves, in a designated hazardous waste container.

o Personal Hygiene: Wash hands thoroughly with soap and water after removing PPE and
before leaving the laboratory.

Disposal Plan
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Proper disposal of Clofop and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with Clofop, including used PPE (gloves,
disposable lab coats), weighing papers, and contaminated absorbent materials, should be
collected in a clearly labeled, sealed hazardous waste container.

Liguid Waste: If Clofop is used in a solution, the resulting liquid waste should be collected in
a separate, compatible, and clearly labeled hazardous waste container. Do not mix with
other chemical waste unless compatibility has been confirmed.

Empty Containers: Empty Clofop containers should be triple-rinsed with a suitable solvent.
The rinsate must be collected and disposed of as hazardous chemical waste. After rinsing,
puncture the container to prevent reuse and dispose of it according to institutional guidelines.

Spill Management:

In the event of a spill, follow these procedural steps:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential
personnel from the area.

Assess the Spill: Determine the nature and extent of the spill. For minor spills, trained
laboratory personnel may proceed with cleanup. For major spills, contact the institution's
Environmental Health and Safety (EHS) department.

Contain the Spill: For liquid spills, use absorbent pads or other appropriate materials to
contain the spill and prevent it from spreading. For solid spills, carefully sweep or scoop the
material, avoiding the creation of dust.

Clean and Decontaminate: Clean the spill area with an appropriate decontaminating solution.

Dispose of Cleanup Materials: All materials used for spill cleanup must be disposed of as
hazardous waste.
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Final Disposal:

« All collected hazardous waste must be disposed of through the institution's designated
hazardous waste management program. Ensure that all waste containers are properly
labeled with the contents and associated hazards. Never dispose of Clofop or its containers
in the regular trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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